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Compound of Interest

Compound Name: meso-Tetraphenylporphyrin-Ag(ll)

Cat. No.: B1143962

Essential Safety and Handling Guide for meso-
Tetraphenylporphyrin-Ag(ll)

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling meso-Tetraphenylporphyrin-Ag(ll).
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Personal Protective
Equipment (PPE)

meso-Tetraphenylporphyrin-Ag(ll) is a chemical compound that requires careful handling to
prevent exposure. While specific toxicity data for this exact compound is limited, the known
hazards of its components—tetraphenylporphyrin and silver compounds—necessitate stringent
safety protocols. Chronic exposure to soluble silver compounds can lead to argyria, a
permanent blue-gray discoloration of the skin and eyes.[1][2][3]

Quantitative Data Summary:
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Property Value Reference

Molecular Formula C44H28AgN4 [4]

Molecular Weight 720.60 g/mol [4]

Appearance Purple Crystalline Powder [5]

Solubility Insoluble in water [5]
Recommended Personal Protective Equipment (PPE):

Equipment Specification Rationale

Eye Protection

Chemical splash goggles
meeting EN 166 or ANSI Z287.1
standards.[6]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile rubber).[4][7]

Prevents skin contact with the

compound.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use
with adequate ventilation. If
dust is generated, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator.[6]

Prevents inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling Protocol

Preparation:

e Read and understand the Safety Data Sheet (SDS) for meso-Tetraphenylporphyrin-Ag(ll)

before starting any work.[4]

e Ensure a chemical fume hood is operational and available for handling the solid compound

to avoid dust formation.[4]
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e Assemble all necessary PPE and ensure it is in good condition.[7][8][9][10]
e Have a pre-planned waste container ready for chemical and contaminated material disposal.
Handling:

o Conduct all weighing and transfers of the solid meso-Tetraphenylporphyrin-Ag(ll) within a
chemical fume hood to minimize inhalation risk.

o Wear all required PPE, including a lab coat, chemical splash goggles, and nitrile gloves.[6]
[11]

e Avoid creating dust when handling the compound.[4][11]
» Use spark-proof tools and avoid sources of ignition.[12]
» After handling, wash hands thoroughly with soap and water.[4][13]

» Clean the work area and any equipment used with an appropriate solvent and dispose of the
cleaning materials as hazardous waste.

Emergency Procedures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[4]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation persists.[4][13]

o Eye Contact: Immediately rinse eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or poison control center immediately.[4]

Disposal Plan
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All waste containing meso-Tetraphenylporphyrin-Ag(ll) must be treated as hazardous waste
and disposed of in accordance with local, state, and federal regulations.[5]

e Solid Waste: Collect any unused compound and contaminated materials (e.g., gloves,
weighing paper, pipette tips) in a clearly labeled, sealed container for hazardous waste.

e Liquid Waste: Solutions containing meso-Tetraphenylporphyrin-Ag(ll) should be collected
in a designated, labeled hazardous waste container. Do not discharge into drains or the
environment.[4][12]

o Empty Containers: Empty containers may retain chemical residue and should be disposed of
as hazardous waste.[5]

Consult your institution's environmental health and safety (EHS) office for specific guidance on
hazardous waste disposal procedures.

Workflow and Safety Diagram

The following diagram illustrates the standard workflow for safely handling meso-
Tetraphenylporphyrin-Ag(ll).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling meso-
Tetraphenylporphyrin-Ag(ll)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143962#personal-protective-equipment-for-
handling-meso-tetraphenylporphyrin-ag-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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